Cas no 914916-96-4 (5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid)

• Product Name: 5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• CAS No: 914916-96-4
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• CID: 1024145
• Update Time: 2025-05-26

5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• 5-CHLORO-1,6-DIHYDRO-6-OXO-4-PYRIMIDINECARBOXYLIC ACID
• 5-chloro-4-oxo-1H-pyrimidine-6-carboxylic acid

• Inchi： 1S/C5H3ClN2O3/c6-2-3(5(10)11)7-1-8-4(2)9/h1H,(H,10,11)(H,7,8,9)
• InChI Key： KLEHPYDVJUJFRN-UHFFFAOYSA-N
• SMILES： ClC1C(NC=NC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid

Comprehensive Overview of 5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 914916-96-4)

5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 914916-96-4) is a specialized heterocyclic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its pyrimidine backbone, has garnered attention due to its potential role in drug discovery, particularly in the development of enzyme inhibitors and antiviral agents. Researchers are increasingly exploring its derivatives for their bioactive properties, aligning with the growing demand for novel therapeutic solutions in modern medicine.

The structural uniqueness of 5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid lies in its chloro and carboxylic acid functional groups, which enhance its reactivity and binding affinity. These features make it a valuable intermediate in organic synthesis, particularly for constructing complex molecules. Recent studies highlight its utility in medicinal chemistry, where it serves as a scaffold for designing compounds targeting inflammatory pathways and metabolic disorders. Such applications resonate with current trends in precision medicine and personalized healthcare.

From an industrial perspective, the compound's CAS No. 914916-96-4 is frequently referenced in patents and scientific literature, underscoring its commercial relevance. Its synthesis typically involves multistep organic reactions, with optimization focusing on yield and purity—a critical consideration for high-throughput screening in drug development. Environmental and safety protocols are rigorously applied during production, reflecting the industry's commitment to sustainable practices.

Emerging trends in AI-driven drug discovery have further amplified interest in 5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid. Computational models predict its interactions with biological targets, accelerating the identification of potential therapeutics. This aligns with frequent search queries like "pyrimidine derivatives in drug design" or "CAS 914916-96-4 applications," highlighting public curiosity about cutting-edge research tools. Additionally, its role in green chemistry initiatives—such as solvent-free synthesis—addresses eco-conscious concerns among stakeholders.

Analytical characterization of this compound employs advanced techniques like NMR spectroscopy and mass spectrometry, ensuring precise quality control. Such methodologies are pivotal for compliance with regulatory standards, particularly in pharmaceutical manufacturing. The compound's stability under varying conditions also makes it a candidate for formulation studies, addressing challenges in drug delivery systems—a topic frequently explored in academic and industrial forums.

In summary, 5-Chloro-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 914916-96-4) represents a convergence of innovation and practicality in chemical research. Its versatility spans from bench-scale experiments to large-scale production, catering to diverse scientific needs. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing global health challenges while adhering to ethical and environmental benchmarks.